Cas no 2549015-65-6 (6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine
• CAS No: 2549015-65-6
• MF: C₁₄H₁₅F₂N₃O₂
• MW: 295.284610033035
• CID: 5311870
• PubChem ID: 154882777
• Update Time: 2025-06-25

6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2549015-65-6
• AKOS040730499
• F6789-6283
• 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine
• 6-(Difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methyl-4-pyrimidinamine

• Inchi： 1S/C14H15F2N3O2/c1-8-17-11(14(15)16)7-13(18-8)19-10-5-4-9(20-2)6-12(10)21-3/h4-7,14H,1-3H3,(H,17,18,19)
• InChI Key： UWYNGWDGKFOIAG-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(F)F)=CC(NC2=CC=C(OC)C=C2OC)=N1

Computed Properties

• Exact Mass: 295.11323305g/mol
• Monoisotopic Mass: 295.11323305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 399.3±42.0 °C(Predicted)
• pka: 4.60±0.10(Predicted)

Additional information on 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine

Introduction to 6-(Difluoromethyl)-N-(2,4-Dimethoxyphenyl)-2-Methylpyrimidin-4-Amine (CAS No. 2549015-65-6)

6-(Difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine (CAS No. 2549015-65-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine is composed of a pyrimidine core with a difluoromethyl group at the 6-position, a 2,4-dimethoxyphenyl substituent at the 4-position, and a methyl group at the 2-position. These functional groups contribute to the compound's distinct chemical and biological properties. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive moiety in drug design.

Recent studies have explored the biological activities of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine has also been investigated for its anti-inflammatory effects. Research conducted at a leading pharmaceutical institute demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine has been extensively studied to assess its suitability for clinical development. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has demonstrated low toxicity in animal models, indicating a favorable safety profile.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These preliminary findings have generated optimism among researchers and clinicians alike.

The synthesis of 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine involves several well-established chemical reactions. The key steps include the formation of the pyrimidine core through a multicomponent reaction followed by functionalization with the difluoromethyl and 2,4-dimethoxyphenyl groups. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound on a larger scale.

In conclusion, 6-(difluoromethyl)-N-(2,4-dimethoxyphenyl)-2-methylpyrimidin-4-amine (CAS No. 2549015-65-6) represents a promising lead compound in the development of new therapeutic agents. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and clinical development. As research continues to uncover its full potential, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.